Cas no 1609396-45-3 (6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate)

6-Isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate is a pyrimidine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a carboxylic acid group and a hydrazone moiety, making it a versatile intermediate for heterocyclic compound development. The hydrate form ensures improved stability and handling properties. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its rigid pyrimidine core, which can enhance binding affinity in target interactions. Its synthetic utility is further underscored by its compatibility with various coupling and functionalization reactions. Suitable for research-scale applications, it offers a reliable building block for advanced organic transformations.
6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate structure
1609396-45-3 structure
Product Name:6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate
CAS No:1609396-45-3
MF:C9H14N2O4
MW:214.218462467194
CID:4608240
Update Time:2025-11-02

6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate
    • Inchi: 1S/C9H12N2O3.H2O/c1-5(2)3-6-4-7(8(12)13)11-9(14)10-6;/h4-5H,3H2,1-2H3,(H,12,13)(H,10,11,14);1H2
    • SMILES: C(C1NC(=O)N=C(C(=O)O)C=1)C(C)C.O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate Pricemore >>

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Additional information on 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate

Comprehensive Overview of 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate (CAS No. 1609396-45-3)

The compound 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate (CAS No. 1609396-45-3) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Pyrimidines are heterocyclic aromatic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring. The presence of the isobutyl group and the carboxylic acid moiety in this compound enhances its reactivity and applicability in various synthetic pathways. This article delves into the properties, applications, and relevance of this compound in modern scientific research, addressing common queries and trending topics in the field.

One of the key features of 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate is its structural versatility, which makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its utility in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The hydrate form of the compound ensures stability and solubility, which are critical for experimental reproducibility. Recent studies have highlighted its role in modulating enzymatic activity, sparking interest in its potential therapeutic applications.

In the context of current scientific trends, the demand for novel pyrimidine-based compounds has surged due to their efficacy in targeting disease pathways. For instance, the COVID-19 pandemic accelerated research into antiviral drugs, with pyrimidine analogs emerging as promising candidates. While 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate is not directly linked to COVID-19 treatments, its structural framework aligns with the search for broad-spectrum antiviral agents. This connection underscores the compound's relevance in addressing global health challenges.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers a handle for further functionalization, enabling the creation of amides, esters, and other derivatives. This flexibility is particularly appealing in medicinal chemistry, where slight modifications can drastically alter a molecule's bioactivity. Researchers frequently investigate such modifications to optimize pharmacokinetic properties, such as absorption and metabolism. The isobutyl substituent also contributes to lipophilicity, influencing the compound's ability to cross cell membranes—a critical factor in drug design.

Environmental and sustainability considerations are increasingly shaping chemical research, and 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate is no exception. Green chemistry principles advocate for efficient synthesis routes with minimal waste. Recent advancements in catalytic methods have improved the yield and purity of pyrimidine derivatives, reducing the environmental footprint of their production. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals and students alike.

Another area of interest is the compound's potential in agrochemical applications. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate could serve as a precursor for developing new crop protection agents. With the growing emphasis on food security and sustainable agriculture, such innovations are highly sought after. This compound's role in addressing these challenges further highlights its multidisciplinary importance.

In summary, 6-isobutyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxylic acid hydrate (CAS No. 1609396-45-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and beyond. Its structural features, including the isobutyl group and carboxylic acid moiety, make it a versatile building block in synthetic chemistry. As research continues to uncover new uses for pyrimidine derivatives, this compound remains a valuable asset in the scientific community. By addressing contemporary trends and user queries, this overview aims to provide a comprehensive and engaging resource for researchers and enthusiasts alike.

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